Cas no 161190-37-0 (1-(naphthalen-2-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(naphthalen-2-yl)cyclobutane-1-carbonitrile
• CAS No: 161190-37-0
• MF: C₁₅H₁₃N
• MW: 207.270423650742
• MDL: MFCD11036727
• CID: 4610925
• PubChem ID: 21258492
• Update Time: 2025-10-24

1-(naphthalen-2-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-Naphthyl)cyclobutanecarbonitrile
• 1-(naphthalen-2-yl)cyclobutane-1-carbonitrile

• MDL： MFCD11036727
• Inchi： 1S/C15H13N/c16-11-15(8-3-9-15)14-7-6-12-4-1-2-5-13(12)10-14/h1-2,4-7,10H,3,8-9H2
• InChI Key： CGQMSTLTFROKKL-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C3C(=C2)C=CC=C3)(C#N)CCC1

Additional information on 1-(naphthalen-2-yl)cyclobutane-1-carbonitrile

Comprehensive Guide to 1-(Naphthalen-2-yl)cyclobutane-1-carbonitrile (CAS No. 161190-37-0): Properties, Applications, and Market Insights

1-(Naphthalen-2-yl)cyclobutane-1-carbonitrile (CAS No. 161190-37-0) is a specialized organic compound with a unique molecular structure that combines a naphthalene ring and a cyclobutane-carbonitrile moiety. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "1-(naphthalen-2-yl)cyclobutane-1-carbonitrile uses", "CAS 161190-37-0 synthesis", and "naphthalene derivatives in drug discovery", highlighting its growing relevance.

The molecular formula of 1-(Naphthalen-2-yl)cyclobutane-1-carbonitrile is C₁₅H₁₃N, with a molecular weight of 207.27 g/mol. Its structure features a naphthalene group attached to a cyclobutane ring, which is further substituted with a nitrile functional group. This configuration imparts distinct chemical properties, making it valuable for synthetic chemistry applications. Recent studies have explored its role as a building block for pharmaceutical intermediates, particularly in the development of novel therapeutic agents targeting neurological and inflammatory conditions.

One of the most searched questions related to this compound is: "How is 1-(naphthalen-2-yl)cyclobutane-1-carbonitrile synthesized?" The synthesis typically involves multi-step organic reactions, starting from 2-naphthaldehyde or its derivatives. Key steps may include cyclobutanation, cyanation, and purification processes to achieve high yields and purity. Advanced techniques like microwave-assisted synthesis and catalyzed cyclization have been investigated to optimize production efficiency.

In the pharmaceutical industry, 1-(Naphthalen-2-yl)cyclobutane-1-carbonitrile has shown promise as a precursor for bioactive molecules. Its rigid structure and functional groups make it suitable for designing compounds with enhanced binding affinity to biological targets. Researchers are particularly interested in its potential for developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are hot topics in current drug discovery programs.

The material science sector has also explored applications of this compound. Its aromatic and aliphatic hybrid structure contributes to interesting optical and electronic properties. Some studies suggest its utility in organic semiconductors and luminescent materials, aligning with the growing demand for advanced organic electronic devices. Searches for "naphthalene-based materials for OLEDs" often lead to discussions about derivatives like this compound.

Market analysis indicates steady growth in demand for 1-(Naphthalen-2-yl)cyclobutane-1-carbonitrile, particularly from research institutions and specialty chemical manufacturers. The compound is typically supplied with high purity grades (>98%) and is available through major chemical distributors. Current price trends reflect its status as a specialty intermediate, with costs influenced by raw material availability and synthesis complexity.

Environmental and safety considerations for handling 1-(Naphthalen-2-yl)cyclobutane-1-carbonitrile follow standard laboratory protocols for nitrile-containing compounds. Proper personal protective equipment (PPE) including gloves and eye protection is recommended. The compound should be stored in cool, dry conditions away from strong oxidizers, as indicated by its material safety data sheet (MSDS) information.

Recent patents and publications demonstrate ongoing innovation with this chemical entity. A 2023 patent application disclosed novel derivatives of 1-(Naphthalen-2-yl)cyclobutane-1-carbonitrile for potential use in photodynamic therapy, addressing the increasing interest in light-activated therapeutic agents. Another study explored its use in creating metal-organic frameworks (MOFs) with unique adsorption properties.

For researchers considering working with this compound, frequently asked questions include: "What solvents work best for 1-(naphthalen-2-yl)cyclobutane-1-carbonitrile?" (common choices are DMSO, DMF, and dichloromethane) and "What spectroscopic methods characterize this compound?" (typically ¹H NMR, ¹³C NMR, and mass spectrometry). These practical considerations are crucial for experimental success and are commonly searched in academic and industrial contexts.

The future outlook for 1-(Naphthalen-2-yl)cyclobutane-1-carbonitrile appears promising, with potential expansions into new application areas. As sustainable chemistry gains importance, researchers are investigating greener synthesis routes for such specialty chemicals. The compound's versatility positions it well for emerging technologies in medicinal chemistry and advanced materials, ensuring its continued relevance in scientific and industrial applications.